Cas no 1261588-59-3 (2-(2,3-Difluorophenyl)-3-fluoropyridine-5-acetic acid)

• Product Name: 2-(2,3-Difluorophenyl)-3-fluoropyridine-5-acetic acid
• CAS No: 1261588-59-3
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4924784
• Update Time: 2025-08-03

2-(2,3-Difluorophenyl)-3-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)-3-fluoropyridine-5-acetic acid

• Inchi： 1S/C13H8F3NO2/c14-9-3-1-2-8(12(9)16)13-10(15)4-7(6-17-13)5-11(18)19/h1-4,6H,5H2,(H,18,19)
• InChI Key： KNZWTUJISPUYSM-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1C1C=CC=C(C=1F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,3-Difluorophenyl)-3-fluoropyridine-5-acetic acid

Comprehensive Overview of 2-(2,3-Difluorophenyl)-3-fluoropyridine-5-acetic acid (CAS No. 1261588-59-3)

2-(2,3-Difluorophenyl)-3-fluoropyridine-5-acetic acid (CAS No. 1261588-59-3) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl and fluoropyridine moieties, make it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the context of inflammation and metabolic disorders.

The compound's acetic acid functional group enhances its solubility and reactivity, facilitating its incorporation into larger molecular frameworks. Recent studies highlight its utility in the synthesis of small-molecule inhibitors targeting kinases and GPCRs, which are critical in drug discovery. Given the rising demand for fluorinated compounds in medicinal chemistry, CAS No. 1261588-59-3 has garnered attention for its potential to improve drug efficacy and reduce off-target effects.

In agrochemical applications, 2-(2,3-Difluorophenyl)-3-fluoropyridine-5-acetic acid serves as a precursor for developing next-generation pesticides with enhanced environmental compatibility. Its fluorine atoms contribute to improved stability and bioavailability, addressing growing concerns about sustainable agriculture. Industry experts are exploring its derivatives for their low toxicity profiles and high target specificity, aligning with global trends toward green chemistry.

From a synthetic perspective, the compound's heterocyclic core offers versatility in cross-coupling reactions, enabling the construction of diverse chemical libraries. This adaptability is crucial for high-throughput screening campaigns, where structure-activity relationships (SAR) are optimized for therapeutic candidates. Computational modeling studies further support its relevance, predicting favorable interactions with biological targets such as COX-2 and PDE4, which are implicated in chronic diseases.

Environmental and regulatory considerations also play a role in the compound's adoption. Its low bioaccumulation potential and biodegradability metrics comply with stringent guidelines like REACH and FDA standards. As industries prioritize eco-friendly synthesis, CAS No. 1261588-59-3 exemplifies how fluorinated building blocks can balance performance and sustainability.

Looking ahead, the integration of AI-driven drug design and automated synthesis platforms is expected to accelerate the exploration of this compound's derivatives. Collaborative efforts between academia and biotech firms aim to unlock its full potential, particularly in addressing unmet medical needs such as neurodegenerative diseases and antibiotic resistance. With ongoing advancements in precision medicine, 2-(2,3-Difluorophenyl)-3-fluoropyridine-5-acetic acid stands as a promising candidate for future innovations.